Cas no 1461706-36-4 (cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate)

• Product Name: cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate
• CAS No: 1461706-36-4
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 5160761
• PubChem ID: 75480557
• Update Time: 2025-05-22

cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-chloro-6-(cyclopropylmethoxy)-, cyclopropylmethyl ester

• Inchi： 1S/C14H16ClNO3/c15-12-5-11(14(17)19-8-10-3-4-10)6-16-13(12)18-7-9-1-2-9/h5-6,9-10H,1-4,7-8H2
• InChI Key： YPBRCNNMTJEINC-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2CC2)=C(Cl)C=C1C(OCC1CC1)=O

Additional information on cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate

Cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate, identified by the CAS number 1461706-36-4, is a highly specialized organic compound with significant applications in the field of agrochemistry. This compound has garnered attention due to its unique structural features and promising pesticidal properties. The molecule incorporates a pyridine ring, which is a key structural element in many agrochemicals, and is substituted with a 5-chloro group, a 6-(cyclopropylmethoxy) group, and a cyclopropylmethyl carboxylate moiety. These substituents contribute to its stability, bioavailability, and efficacy in controlling various agricultural pests.

Recent studies have highlighted the importance of pyridine derivatives in modern pest management systems. The 5-chloro substitution enhances the compound's selectivity towards target pests while minimizing adverse effects on non-target organisms. Similarly, the 6-(cyclopropylmethoxy) group plays a crucial role in modulating the compound's pharmacokinetics, ensuring optimal absorption and distribution within the plant system. The cyclopropylmethyl carboxylate moiety further enhances the compound's stability under environmental conditions, making it suitable for field applications.

The synthesis of cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate involves a series of intricate organic reactions. Key steps include the formation of the pyridine ring through cyclization reactions, followed by precise substitution at specific positions to introduce the desired functional groups. Researchers have explored various methodologies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic systems to improve yield and reduce reaction time. These advancements have significantly contributed to the scalability of the compound's production.

In terms of application, this compound has demonstrated remarkable efficacy as an insecticide and fungicide. Field trials conducted in diverse agricultural settings have shown consistent results in controlling major pests such as aphids, whiteflies, and fungal pathogens like *Fusarium* species. Its ability to penetrate plant tissues efficiently makes it particularly effective in protecting crops against both foliar and soil-borne pathogens.

Environmental safety is a critical consideration in agrochemical development, and this compound has undergone rigorous testing to ensure its sustainability. Studies indicate that it degrades rapidly under aerobic conditions, minimizing its persistence in the environment. Additionally, its low toxicity profile towards non-target species underscores its potential as an eco-friendly alternative to conventional pesticides.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate with greater accuracy. Molecular docking studies have revealed key interactions between the compound and pest-specific receptors, providing insights into its mode of action. These findings are instrumental in guiding future research aimed at enhancing its efficacy while reducing potential side effects.

In conclusion, cyclopropylmethyl 5-chloro-6-(cyclopropylmethoxy)pyridine-3-carboxylate represents a significant advancement in agrochemical innovation. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in sustainable agriculture. As researchers continue to explore its properties and applications, this compound holds immense promise for addressing global challenges in crop protection and food security.